Cas no 1261972-65-9 (5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid
• CAS No: 1261972-65-9
• MF: C₁₃H₈ClFO₃
• MW: 266.652226448059
• MDL: MFCD18319805
• CID: 2766874
• PubChem ID: 53225723
• Update Time: 2025-06-22

5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-(5-FLUORO-2-HYDROXYPHENYL)BENZOIC ACID
• MFCD18319805
• DTXSID00689455
• 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid, 95%
• 1261972-65-9
• 5-Chloro-5'-fluoro-2'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid

• MDL： MFCD18319805
• Inchi： 1S/C13H8ClFO3/c14-9-4-7(3-8(5-9)13(17)18)11-6-10(15)1-2-12(11)16/h1-6,16H,(H,17,18)
• InChI Key： GDGQDYXDCOUZQL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=C(C=CC=1O)F

Computed Properties

• Exact Mass: 266.0146000Da
• Monoisotopic Mass: 266.0146000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid

Introduction to 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic Acid (CAS No. 1261972-65-9)

5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid, identified by its CAS number 1261972-65-9, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a benzoic acid core with substituents including a chloro group and a fluoro-hydroxyphenyl moiety, has garnered attention due to its potential applications in various biological and chemical processes.

The structure of 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid lends itself to diverse interactions with biological targets, making it a valuable candidate for further exploration in drug discovery and development. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring system enhances its versatility, allowing for tailored modifications to optimize its pharmacological properties.

In recent years, the pharmaceutical industry has shown increasing interest in molecules that exhibit dual functionality, such as those capable of inhibiting multiple targets or modulating pathways involved in disease progression. 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid fits well within this paradigm, as its structural features suggest potential activity against a range of therapeutic targets.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The fluoro substituent, in particular, is known to enhance metabolic stability and binding affinity, while the hydroxyl group can participate in hydrogen bonding interactions, further improving drug-like properties. These characteristics make 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid an attractive scaffold for medicinal chemists seeking to design innovative treatments.

Recent studies have begun to explore the biological activity of derivatives of benzoic acid with similar structural motifs. For instance, researchers have investigated analogs that incorporate fluoro and hydroxyl groups on phenyl rings as part of their design strategy. These studies have highlighted the importance of fine-tuning the substitution pattern to achieve optimal biological activity. The findings suggest that compounds like 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid may exhibit promising effects in contexts such as anti-inflammatory or anticancer therapies.

The benzoic acid core itself is a well-studied pharmacophore with established roles in various biological processes. Its derivatives are known to interact with enzymes and receptors in ways that can modulate physiological functions. The addition of chloro and fluoro groups further refines these interactions, potentially leading to enhanced efficacy and selectivity. This makes 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid a particularly interesting compound for further investigation.

In addition to its pharmacological potential, 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid may also find applications in other areas of chemical research. Its unique structure could serve as a building block for more complex molecules, or it could be used as a reference compound in biochemical assays. The versatility of this compound underscores its importance as a tool in both academic and industrial research settings.

The synthesis of 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid presents an intriguing challenge for synthetic chemists. The need to introduce multiple functional groups onto a rigid aromatic framework requires careful planning and execution. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. This opens up new possibilities for exploring the full potential of this compound.

The future prospects for 5-Chloro-3-(5-fluoro-2-hydroxyphenyl)benzoic acid are bright, with ongoing research likely to uncover new applications and therapeutic uses. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving human health. The combination of structural versatility and biological activity makes it a cornerstone of modern medicinal chemistry.